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Compound of Interest

Compound Name: 2,5-Diethoxytetrahydrofuran

Cat. No.: B1583660 Get Quote

Essential Safety and Handling Guide for 2,5-
Diethoxytetrahydrofuran
Disclaimer: No specific Safety Data Sheet (SDS) for 2,5-Diethoxytetrahydrofuran was found.

The following information is based on the safety data for the closely related compound, 2,5-

Dimethoxytetrahydrofuran. While their properties are expected to be similar, a comprehensive,

substance-specific risk assessment should be conducted before handling 2,5-
Diethoxytetrahydrofuran.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 2,5-Diethoxytetrahydrofuran. The following

procedural guidance outlines operational and disposal plans to ensure safe laboratory

practices.

Hazard Identification and Personal Protective Equipment
(PPE)
2,5-Dimethoxytetrahydrofuran is classified as a flammable liquid and vapor that is toxic if

inhaled and causes serious eye irritation.[1][2][3] It may also cause skin and respiratory

irritation.[4][5] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Source

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield is also recommended.

[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene)

should be worn. Always

inspect gloves for signs of

degradation or puncture before

use. Fire/flame resistant and

impervious clothing, such as a

lab coat or chemical-resistant

apron, is required. For tasks

with a higher risk of splashing,

chemical-resistant coveralls

are recommended.

[2]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood. If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

appropriate filter (e.g., type

ABEK (EN14387)) must be

used.

[2][6]

Quantitative Safety Data
The following table summarizes key quantitative safety data for 2,5-Dimethoxytetrahydrofuran.
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Parameter Value Source

Flash Point 38 °C (100.4 °F) - closed cup

Boiling Point 145-147 °C

Density 1.02 g/mL at 25 °C

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of 2,5-Diethoxytetrahydrofuran.

1. Preparation:

Ensure a chemical fume hood is operational and the work area is clear of clutter.

Verify that an emergency eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before introducing the chemical.

Don the appropriate PPE as detailed in the table above.

2. Handling:

Ground and bond all containers and receiving equipment to prevent static discharge.[4]

Use only non-sparking tools and explosion-proof electrical/ventilating/lighting equipment.[1]

[4]

Dispense the chemical slowly and carefully to avoid splashing.

Keep the container tightly closed when not in use and store it in a cool, well-ventilated area

away from heat, sparks, open flames, and other ignition sources.[1][4]

Avoid inhalation of vapors and contact with skin and eyes.[5]

Do not eat, drink, or smoke in the handling area.[7]

Wash hands thoroughly after handling.[1]
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3. Accidental Release:

In case of a spill, immediately evacuate the area and remove all ignition sources.[4][7]

Ventilate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[4]

Do not allow the chemical to enter drains or waterways.[5]

Disposal Plan
Proper disposal of 2,5-Diethoxytetrahydrofuran and any contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste, including unused chemical and contaminated materials (e.g., gloves,

absorbent pads), in a designated, properly labeled, and sealed container for hazardous

waste.

2. Disposal Method:

Dispose of the chemical waste through a licensed professional waste disposal service.[5]

Incineration in a chemical incinerator equipped with an afterburner and scrubber is a

recommended method.[5]

Do not dispose of the chemical down the drain or in regular trash.

3. Empty Containers:
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Empty containers may still retain hazardous residues and should be treated as hazardous

waste.[4]

Decontaminate empty containers if possible, or dispose of them through a licensed waste

disposal service.[7]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2,5-
Diethoxytetrahydrofuran, from preparation to disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal
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Caption: Workflow for the safe handling of 2,5-Diethoxytetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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